Cas no 141038-09-7 (2,4-Hexanedione, 3-[3-(3-methoxyphenyl)propyl]-)
141038-09-7 structure
Product Name:2,4-Hexanedione, 3-[3-(3-methoxyphenyl)propyl]-
CAS No:141038-09-7
MF:C16H22O3
MW:262.344085216522
CID:1300449
Update Time:2024-08-03
2,4-Hexanedione, 3-[3-(3-methoxyphenyl)propyl]- Chemical and Physical Properties
Names and Identifiers
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- 2,4-Hexanedione, 3-[3-(3-methoxyphenyl)propyl]-
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- Inchi: 1S/C16H22O3/c1-4-16(18)15(12(2)17)10-6-8-13-7-5-9-14(11-13)19-3/h5,7,9,11,15H,4,6,8,10H2,1-3H3
- InChI Key: ZUKZSWBJNRNJQO-UHFFFAOYSA-N
- SMILES: CC(=O)C(CCCC1=CC=CC(OC)=C1)C(=O)CC
Computed Properties
- Exact Mass: 262.15696
Experimental Properties
- Density: 1.023±0.06 g/cm3(Predicted)
- Boiling Point: 420.6±40.0 °C(Predicted)
- PSA: 43.37
- pka: 10.45±0.59(Predicted)
2,4-Hexanedione, 3-[3-(3-methoxyphenyl)propyl]- Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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